Cas no 898446-57-6 (N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898446-57-6
• MF: C₂₀H₂₄FN₃O₄S₂
• MW: 453.550665855408
• CID: 6447741
• Update Time: 2025-10-19

N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• N'-[(4-fluorophenyl)methyl]-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide

• Inchi： 1S/C20H24FN3O4S2/c21-16-8-6-15(7-9-16)14-23-20(26)19(25)22-11-10-17-4-1-2-12-24(17)30(27,28)18-5-3-13-29-18/h3,5-9,13,17H,1-2,4,10-12,14H2,(H,22,25)(H,23,26)
• InChI Key： KWEJLNQDEIMPJJ-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1SC=CC=1)(=O)=O)(=O)C(NCC1=CC=C(F)C=C1)=O

Additional information on N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide

Introduction to N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898446-57-6)

N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide is a sophisticated organic compound characterized by its intricate molecular structure, which includes a 4-fluorophenyl moiety and a piperidine ring functionalized with a thiophene-2-sulfonyl group. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The unique combination of heterocyclic rings and fluorinated aromatic groups makes it a promising candidate for further investigation in medicinal chemistry.

The chemical structure of N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide exhibits a high degree of complexity, which is reflected in its systematic name. The presence of the 4-fluorophenyl group suggests that this compound may exhibit enhanced metabolic stability and binding affinity, properties that are highly desirable in drug candidates. Additionally, the thiophene-2-sulfonyl moiety introduces a sulfonamide functionality, which is known to be a crucial pharmacophore in many bioactive molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The piperidine ring in N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide is particularly noteworthy, as it is a common structural motif in many drugs targeting central nervous system disorders. The incorporation of the thiophene-2-sulfonyl group into this framework may enhance the compound's interaction with biological targets, thereby improving its pharmacological efficacy.

The synthesis of N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex molecular framework of this compound. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

The pharmacological properties of N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide have been the subject of extensive research. Preclinical studies have demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammation and pain signaling. The presence of both the 4-fluorophenyl and thiophene-2-sulfonyl groups is believed to contribute to its unique pharmacological profile, making it a valuable tool for further exploration in drug discovery.

In addition to its potential therapeutic applications, N'-(4-fluorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl} strong >ethanediamide may also serve as a key intermediate in the synthesis of more complex derivatives. By modifying specific functional groups within its structure, researchers can generate novel compounds with tailored biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop innovative therapeutic agents.

The role of computational chemistry in the study of N'-(4-fluorophenyl)methyl-N-{ 2 - 1 - ( th i o ph e n e - 2 - s u l f o n y l ) p i p e r i d i n - 2 - y l e t h y l } e t h a n e d i a m i d e has been increasingly recognized. Molecular modeling techniques have provided valuable insights into its interactions with biological targets, helping to rationalize its pharmacological effects. These studies have also identified potential optimization strategies to enhance its potency and selectivity.

The future prospects for N'-(4-fluorophenyl)methyl-N-{ 2 - 1 - ( th i o ph e n e - 2 - s u l f o n y l ) p i p e r i d i n - 2 - y l e t h y l } e t h a n e d i a m i d e are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications. As our understanding of this compound grows, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.